Cas no 17733-25-4 (1,2-dichloro-3-(methylthio)Benzene)
1,2-Dichloro-3-(methylthio)benzene is a chlorinated aromatic compound featuring a methylthio substituent, which imparts distinct reactivity and utility in synthetic chemistry. Its molecular structure, combining electron-withdrawing chloro groups and an electron-donating methylthio moiety, makes it a versatile intermediate for the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The compound's stability under various reaction conditions allows for selective functionalization, enabling the development of complex derivatives. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications. The presence of both sulfur and chlorine functionalities offers opportunities for further transformations, such as nucleophilic substitutions or cross-coupling reactions, enhancing its value in fine chemical synthesis.
17733-25-4 structure
Product Name:1,2-dichloro-3-(methylthio)Benzene
CAS No:17733-25-4
MF:C7H6Cl2S
MW:193.093538761139
MDL:MFCD03789169
CID:2103698
PubChem ID:2758224
Update Time:2025-06-09
1,2-dichloro-3-(methylthio)Benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dichloro-3-(methylthio)Benzene
- 1,2-dichloro-3-methylsulfanylbenzene
- 1,2-Dichloro-3-(methylsulfanyl)benzene
- CS-0193487
- Benzene, 1,2-dichloro-3-(methylthio)-
- YSQBVIAGPLXQJH-UHFFFAOYSA-N
- 17733-25-4
- SCHEMBL1146294
- AKOS006278382
- MFCD03789169
- Sulfide, 2,3-dichlorophenyl methyl
- FS-5280
- dichlorothioanisol
- (2,3-Dichlorophenyl)(methyl)sulfane
- E89705
- DTXSID70938922
- DA-30332
- 2,3-Dichlorothioanisole
-
- MDL： MFCD03789169
- Inchi： 1S/C7H6Cl2S/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
- InChI Key： YSQBVIAGPLXQJH-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1SC)Cl
Computed Properties
- Exact Mass: 191.957
- Monoisotopic Mass: 191.957
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 25.3Ų
1,2-dichloro-3-(methylthio)Benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 019343-1g |
2,3-Dichlorothioanisole |
17733-25-4 | 98% | 1g |
￡59.00 | 2022-03-01 | |
| Fluorochem | 019343-5g |
2,3-Dichlorothioanisole |
17733-25-4 | 98% | 5g |
￡243.00 | 2022-03-01 | |
| Fluorochem | 019343-25g |
2,3-Dichlorothioanisole |
17733-25-4 | 98% | 25g |
￡1164.00 | 2022-03-01 | |
| abcr | AB518077-1 g |
1,2-Dichloro-3-(methylsulfanyl)benzene |
17733-25-4 | 1g |
€194.70 | 2023-06-14 | ||
| abcr | AB518077-5 g |
1,2-Dichloro-3-(methylsulfanyl)benzene |
17733-25-4 | 5g |
€569.90 | 2023-06-14 | ||
| abcr | AB518077-10 g |
1,2-Dichloro-3-(methylsulfanyl)benzene |
17733-25-4 | 10g |
€934.00 | 2023-06-14 | ||
| Oakwood | 019343-250mg |
2,3-Dichlorothioanisole |
17733-25-4 | 98% | 250mg |
$39.00 | 2024-07-19 | |
| Oakwood | 019343-1g |
2,3-Dichlorothioanisole |
17733-25-4 | 98% | 1g |
$75.00 | 2024-07-19 | |
| Oakwood | 019343-5g |
2,3-Dichlorothioanisole |
17733-25-4 | 98% | 5g |
$315.00 | 2024-07-19 | |
| Oakwood | 019343-25g |
2,3-Dichlorothioanisole |
17733-25-4 | 98% | 25g |
$1260.00 | 2024-07-19 |
1,2-dichloro-3-(methylthio)Benzene Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
17733-25-4 (1,2-dichloro-3-(methylthio)Benzene) Related Products
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- 36731-42-7(Benzene,tetrachlorobis(methylthio)- (9CI))
- 62601-17-6(Benzene,1,2,3,4,5-pentachloro-6-[(chloromethyl)thio]-)
- 1825-19-0(Pentachlorothioanisole)
- 2227-13-6(Tetrasul)
- 98464-63-2(Benzene,1,2,5-trichloro-3-(methylthio)-)
- 17733-22-1(2-Chlorothioanisole)
- 68671-90-9(2,3,5,6-Tetrachlorothioanisole)
- 149858-94-6(Benzene, 1,1'-thiobis-,trichloro deriv. (9CI))
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